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Compound of Interest

Compound Name: 2,2-Dimethylhexanamide

Cat. No.: B8490282 Get Quote

Disclaimer: This document provides a comprehensive guide to the safe handling of 2,2-
Dimethylhexanamide for researchers, scientists, and drug development professionals.

Specific safety and toxicological data for 2,2-Dimethylhexanamide is limited. Therefore, the

information presented herein is largely based on the available data for its structural isomer,

N,N-Dimethylhexanamide, and general safety principles for substituted amides. It is imperative

to treat 2,2-Dimethylhexanamide as a compound with unknown toxicity and to handle it with

the utmost care, employing rigorous safety protocols.

Physicochemical and Toxicological Data
The following tables summarize the known physical, chemical, and toxicological properties of

N,N-Dimethylhexanamide, which should be considered as indicative for 2,2-
Dimethylhexanamide until specific data becomes available.

Table 1: Physical and Chemical Properties of N,N-Dimethylhexanamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8490282?utm_src=pdf-interest
https://www.benchchem.com/product/b8490282?utm_src=pdf-body
https://www.benchchem.com/product/b8490282?utm_src=pdf-body
https://www.benchchem.com/product/b8490282?utm_src=pdf-body
https://www.benchchem.com/product/b8490282?utm_src=pdf-body
https://www.benchchem.com/product/b8490282?utm_src=pdf-body
https://www.benchchem.com/product/b8490282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8490282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C8H17NO [1]

Molecular Weight 143.23 g/mol [1]

Physical State Liquid [2]

Boiling Point 80 °C @ 1 mmHg [2]

Specific Gravity 0.89 g/cm³ [2]

Table 2: Toxicological Data for N,N-Dimethylhexanamide

Hazard Classification
Precautionary
Statement

Reference

Acute Oral Toxicity
Category 4: Harmful if

swallowed

P264: Wash face,

hands and any

exposed skin

thoroughly after

handling.P270: Do not

eat, drink or smoke

when using this

product.P301+P317:

IF SWALLOWED: Get

medical help.P330:

Rinse mouth.P501:

Dispose of

contents/container to

an approved waste

disposal plant.

[2][3]

Table 3: Exposure Controls and Personal Protective Equipment for N,N-Dimethylhexanamide
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Exposure Control Recommendation Standard Reference

Engineering Controls
Ensure adequate

ventilation.
- [4]

Eye/Face Protection

Tightly fitting safety

goggles with side-

shields.

EN 166 (EU) or

NIOSH (US)
[3]

Skin Protection

Wear fire/flame

resistant and

impervious clothing.

- [3]

Hand Protection
Chemical-resistant

gloves.
- [4]

Respiratory Protection

Use a full-face

respirator if exposure

limits are exceeded or

irritation is

experienced.

- [3]

Experimental Protocols
Detailed experimental protocols for the synthesis or handling of 2,2-Dimethylhexanamide are

not widely available. The following is a generalized protocol for the safe handling of a research-

grade chemical with unknown toxicity, based on standard laboratory practices.

Protocol 1: General Laboratory Handling of 2,2-Dimethylhexanamide

Preparation:

Conduct a thorough risk assessment before commencing any work.

Ensure a calibrated analytical balance and all necessary glassware are clean, dry, and

readily available inside a certified chemical fume hood.

Prepare a quench solution appropriate for amides (e.g., a solution of a mild oxidizing

agent) and a spill kit.
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Personal Protective Equipment (PPE):

Don a full-length, flame-resistant laboratory coat.

Wear chemical-resistant gloves (nitrile or neoprene).

Wear tightly sealed chemical safety goggles and a face shield.

Handling and Dispensing:

All manipulations of 2,2-Dimethylhexanamide, including weighing and dilutions, must be

performed within a certified chemical fume hood.

Use a disposable weighing boat or creased weighing paper to handle the solid.

If transferring as a liquid, use a calibrated micropipette with filtered tips.

Keep the primary container sealed when not in use.

Waste Disposal:

Dispose of all contaminated materials (gloves, weighing boats, pipette tips) in a dedicated,

sealed hazardous waste container.

Liquid waste containing 2,2-Dimethylhexanamide should be collected in a clearly

labeled, sealed waste bottle.

Follow all institutional and local regulations for hazardous waste disposal.

Decontamination:

Wipe down all surfaces inside the fume hood with an appropriate solvent (e.g., 70%

ethanol) upon completion of work.

Thoroughly wash hands with soap and water after removing gloves.

Visualized Workflows and Relationships
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The following diagrams illustrate key logical workflows for ensuring safety when handling 2,2-
Dimethylhexanamide.

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Materials & PPE

Prepare Fume Hood

Don Appropriate PPE

Weigh Compound in Hood

Perform Experiment

Decontaminate Surfaces & Glassware

Dispose of Hazardous Waste

Remove PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2,2-Dimethylhexanamide.

Immediate Actions

Exposure Occurs

Skin Contact:
Wash with soap and water for 15 min.

Eye Contact:
Rinse with water for 15 min.

Inhalation:
Move to fresh air.

Ingestion:
Rinse mouth. Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid response plan for exposure to 2,2-Dimethylhexanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8490282#2-2-dimethylhexanamide-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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